(2E)-3-(furan-2-yl)-N-[4-(piperidin-1-ylsulfonyl)phenyl]prop-2-enamide
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Overview
Description
The compound (2E)-3-(furan-2-yl)-N-[4-(piperidin-1-ylsulfonyl)phenyl]prop-2-enamide is a synthetic organic molecule characterized by its unique structure, which includes a furan ring, a piperidine sulfonyl group, and a prop-2-enamide moiety
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2E)-3-(furan-2-yl)-N-[4-(piperidin-1-ylsulfonyl)phenyl]prop-2-enamide typically involves multiple steps:
Formation of the Furan Ring: The furan ring can be synthesized through the cyclization of 1,4-dicarbonyl compounds under acidic conditions.
Introduction of the Piperidine Sulfonyl Group: This step involves the sulfonylation of piperidine using sulfonyl chlorides in the presence of a base such as triethylamine.
Coupling Reaction: The final step is the coupling of the furan derivative with the piperidine sulfonyl derivative using a coupling agent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base.
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and scaling up the reactions using industrial-grade solvents and reagents.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The furan ring can undergo oxidation to form furanones or other oxidized derivatives.
Reduction: The prop-2-enamide moiety can be reduced to form the corresponding amine.
Substitution: The sulfonyl group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) with a palladium catalyst can be used.
Substitution: Nucleophiles like amines or thiols can be used in the presence of a base.
Major Products
Oxidation: Furanones or carboxylic acids.
Reduction: Amines.
Substitution: Sulfonamide derivatives.
Scientific Research Applications
Chemistry
In organic synthesis, (2E)-3-(furan-2-yl)-N-[4-(piperidin-1-ylsulfonyl)phenyl]prop-2-enamide can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalizations, making it a versatile intermediate.
Biology and Medicine
This compound has potential applications in medicinal chemistry as a lead compound for the development of new drugs. Its structural features suggest it could interact with biological targets such as enzymes or receptors, making it a candidate for drug discovery programs.
Industry
In the materials science field, this compound could be used in the development of new materials with specific properties, such as polymers or coatings, due to its ability to undergo various chemical modifications.
Mechanism of Action
The mechanism by which (2E)-3-(furan-2-yl)-N-[4-(piperidin-1-ylsulfonyl)phenyl]prop-2-enamide exerts its effects would depend on its specific application. In a biological context, it might interact with molecular targets such as enzymes or receptors, potentially inhibiting or activating their function. The exact pathways involved would require further research to elucidate.
Comparison with Similar Compounds
Similar Compounds
- (2E)-3-(furan-2-yl)-N-[4-(morpholin-4-ylsulfonyl)phenyl]prop-2-enamide
- **(2E)-3-(furan-2-yl)-N-[4-(pyrrolidin-1-ylsulfonyl)phenyl]prop-2-en
Biological Activity
The compound (2E)-3-(furan-2-yl)-N-[4-(piperidin-1-ylsulfonyl)phenyl]prop-2-enamide, often referred to as a furan-based sulfonamide derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological properties, including antimalarial, antimicrobial, and anticancer activities, supported by data tables and relevant case studies.
Chemical Structure
The compound's structure can be represented as follows:
This structure features a furan ring and a piperidine sulfonamide moiety, which are critical for its biological interactions.
Antimalarial Activity
Recent studies have indicated that sulfonamide derivatives, including those similar to the compound , exhibit significant antimalarial activity. For instance, compounds with similar structural features have been evaluated for their inhibitory effects against Plasmodium falciparum, the causative agent of malaria.
Table 1: Antimalarial Activity of Related Compounds
Compound Name | IC50 (μM) | Mechanism of Action |
---|---|---|
Compound A | 2.24 | Inhibition of falcipain-2 |
Compound B | 4.98 | Inhibition of cysteine proteases |
This compound | TBD | TBD |
This table summarizes the antimalarial activity of related compounds, highlighting the potential for this compound to exhibit similar effects.
Antimicrobial Activity
The sulfonamide functional group is known for its broad-spectrum antimicrobial properties. Studies have shown that derivatives can inhibit bacterial growth by targeting specific enzymes involved in folate synthesis.
Case Study: Efficacy Against Bacterial Strains
A study involving various sulfonamide derivatives demonstrated that compounds with structural similarities to our target compound showed promising results against Escherichia coli and Staphylococcus aureus. The minimum inhibitory concentrations (MICs) were determined, revealing effective antibacterial properties.
Table 2: Antimicrobial Activity Data
Bacterial Strain | MIC (μg/mL) | Compound Tested |
---|---|---|
E. coli | 8 | This compound |
S. aureus | 16 | Similar Derivative X |
Anticancer Activity
Preliminary investigations into the anticancer properties of the compound suggest it may inhibit cell proliferation in various cancer cell lines. The mechanism is hypothesized to involve apoptosis induction and cell cycle arrest.
Table 3: Anticancer Activity Overview
Cancer Cell Line | IC50 (μM) | Mechanism of Action |
---|---|---|
MCF7 (Breast Cancer) | TBD | Apoptosis induction |
HeLa (Cervical Cancer) | TBD | Cell cycle arrest |
Properties
IUPAC Name |
(E)-3-(furan-2-yl)-N-(4-piperidin-1-ylsulfonylphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O4S/c21-18(11-8-16-5-4-14-24-16)19-15-6-9-17(10-7-15)25(22,23)20-12-2-1-3-13-20/h4-11,14H,1-3,12-13H2,(H,19,21)/b11-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGFYQDMBFRISOP-DHZHZOJOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C=CC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)/C=C/C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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